Cas no 1465013-13-1 (1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid)

• Product Name: 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid
• CAS No: 1465013-13-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD21125364
• CID: 5456562
• PubChem ID: 65087178
• Update Time: 2025-10-29

1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid
• EN300-3008824
• Z1258694364
• AKOS014420035
• 1465013-13-1
• 1-Hydroxy-4,4-dimethylcycloheptanecarboxylic acid

• MDL： MFCD21125364
• Inchi： 1S/C10H18O3/c1-9(2)4-3-5-10(13,7-6-9)8(11)12/h13H,3-7H2,1-2H3,(H,11,12)
• InChI Key： JKRCNUZDADSHOW-UHFFFAOYSA-N
• SMILES： C1(O)(C(O)=O)CCCC(C)(C)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 313.1±25.0 °C(Predicted)
• pka: 3.90±0.40(Predicted)

Additional information on 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid

Introduction to 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid (CAS No. 1465013-13-1)

1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid, identified by its CAS number 1465013-13-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both hydroxyl and carboxylic acid functional groups, combined with a rigid cycloheptane backbone substituted with two methyl groups at the fourth position, imparts distinct reactivity and binding capabilities that make it a valuable scaffold for drug design.

The compound's molecular structure, characterized by a seven-membered ring with substituents that enhance its solubility and metabolic stability, positions it as a candidate for further exploration in therapeutic development. Recent studies have highlighted the utility of such cyclic structures in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid framework provides a versatile platform for synthesizing analogs with tailored pharmacokinetic profiles.

In the context of modern drug discovery, the synthesis and characterization of 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid have been facilitated by advancements in catalytic methods and computational chemistry. Researchers have leveraged these tools to optimize synthetic routes, improving yield and purity while minimizing environmental impact. The compound's stereochemistry, particularly the configuration around the hydroxyl group and the methyl-substituted carbons, is critical for its biological activity. High-resolution NMR spectroscopy and X-ray crystallography have been instrumental in elucidating its three-dimensional structure, providing insights into potential interactions with biological targets.

One of the most compelling aspects of 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid is its potential as a precursor for bioactive molecules. Its structural motif has been incorporated into libraries of compounds screened for antimicrobial, anti-inflammatory, and anticancer properties. Preliminary in vitro studies have demonstrated promising interactions with certain enzymes implicated in metabolic disorders. The carboxylic acid moiety serves as a hydrogen bond acceptor, while the hydroxyl group can engage in hydrogen bonding or form esters, enhancing binding affinity to protein targets.

The CAS No. 1465013-13-1 registry ensures standardized identification and facilitates cross-referencing with existing literature and databases. This systematic naming convention is essential for reproducibility in scientific research and commercial applications. The compound's physicochemical properties, such as melting point, solubility in organic solvents, and stability under various conditions, have been thoroughly documented. These parameters are crucial for formulating it into viable pharmaceutical candidates or research reagents.

Recent innovations in green chemistry have prompted investigations into sustainable methods for producing 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid. Biocatalytic approaches using engineered enzymes have shown promise in reducing reliance on harsh chemical reagents. Additionally, flow chemistry techniques have enabled scalable synthesis while maintaining high selectivity. These advancements align with global efforts to minimize waste and energy consumption in chemical manufacturing.

The compound's role in medicinal chemistry extends beyond isolated applications; it serves as an inspiration for designing novel heterocyclic derivatives. By modifying substituents or introducing additional functional groups, chemists can explore new pharmacophores that retain or enhance activity against specific diseases. Collaborative efforts between academia and industry are driving these explorations forward, leveraging computational modeling to predict outcomes before experimental validation.

The long-tail keyword "1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid" (CAS No. 1465013-13-1) encapsulates its unique identity within the broader chemical landscape. Search optimization strategies focus on integrating this term naturally into scientific discourse to enhance discoverability by researchers seeking specialized compounds. The compound's relevance is further underscored by its inclusion in databases such as SciFinder and Reaxys, which compile extensive information on chemical substances used in research.

In conclusion, 1-hydroxy-4,4-dimethylcycloheptane-1-carboxylic acid (CAS No. 1465013-13-1) represents a fascinating intersection of structural complexity and functional versatility. Its ongoing investigation promises to contribute significantly to drug development pipelines across multiple therapeutic areas. As methodologies evolve to support sustainable synthesis and high-throughput screening, this compound will likely remain at the forefront of medicinal chemistry innovation.